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Compound of Interest

Compound Name: 4-Bromo-2-(trifluoromethyl)aniline

Cat. No.: B1265437

A Technical Guide to 4-Bromo-2-
(trifluoromethyl)aniline

This guide provides a concise overview of the core molecular properties of 4-Bromo-2-
(trifluoromethyl)aniline, a chemical compound relevant to researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Molecular and Physical Properties

The fundamental molecular characteristics of 4-Bromo-2-(trifluoromethyl)aniline are
summarized below. This data is essential for accurate experimental design and chemical
analysis.
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Property Value

Molecular Formula C7H5BrF3N[1][2]
Molecular Weight 240.02 g/mol [1][2][31[4]
CAS Number 445-02-3[2][3][4]
Appearance Liquid[2]

Density 1.71 g/mL at 25 °C[3][5]
Boiling Point 84-86 °C at 5 mmHg[3][5]
Flash Point 107 °C (closed cup)[3][4][5]
Refractive Index n20/D 1.532[3][5]

Logical Relationship of Chemical Properties

The following diagram illustrates the direct relationship between the chemical structure and its
fundamental identifying properties.
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Caption: Relationship between chemical name, formula, and molecular weight.
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 4-Bromo-2-
(trifluoromethyl)aniline are not provided in the available search results. Such methodologies
are typically found in peer-reviewed scientific literature or detailed chemical synthesis
databases. For instance, one application mentioned is its use in the preparation of 2,5-
dibromo-(trifluoromethyl)benzene and 5-bromo-2-iodo-(trifluoromethyl)benzene.[3][4][5]

This document serves as a foundational reference for the key molecular data of 4-Bromo-2-
(trifluoromethyl)aniline. For further in-depth analysis and experimental procedures, consulting
specialized chemical literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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